Cas no 878427-67-9 (Ethyl 1-(2-phenylethyl)-1H-1,2,3-benzotriazole-5-carboxylate)

Ethyl 1-(2-phenylethyl)-1H-1,2,3-benzotriazole-5-carboxylate is a benzotriazole derivative with potential applications in organic synthesis and pharmaceutical research. Its structure features a phenylethyl-substituted benzotriazole core coupled with an ethyl carboxylate group, offering versatility as an intermediate for further functionalization. The compound’s aromatic and heterocyclic components contribute to its stability and reactivity, making it suitable for use in coupling reactions or as a scaffold for bioactive molecule development. Its ester functionality allows for straightforward derivatization, while the benzotriazole moiety may impart UV-absorbing or metal-chelating properties. This compound is typically handled under standard laboratory conditions, with purity and structural integrity verified by analytical techniques such as NMR and HPLC.

Ethyl 1-(2-phenylethyl)-1H-1,2,3-benzotriazole-5-carboxylate structure

878427-67-9 structure

Product Name:Ethyl 1-(2-phenylethyl)-1H-1,2,3-benzotriazole-5-carboxylate

CAS No:878427-67-9

MF:C₁₇H₁₇N₃O₂

MW:295.335783720016

MDL:MFCD06654840

CID:3082115

PubChem ID:4913004

Update Time:2025-10-07

Ethyl 1-(2-phenylethyl)-1H-1,2,3-benzotriazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

- 1-Phenethyl-1H-benzotriazole-5-carboxylic acid ethyl ester
- ethyl 1-(2-phenylethyl)benzotriazole-5-carboxylate
- 878427-67-9
- Ethyl 1-phenethyl-1H-benzo[d][1,2,3]triazole-5-carboxylate
- CS-0313391
- NDDFIJMZSWXDDD-UHFFFAOYSA-N
- H34589
- ALBB-024467
- ethyl 1-(2-phenylethyl)-1H-benzotriazole-5-carboxylate
- HMS1700G08
- Ethyl 1-(2-phenylethyl)-1H-1,2,3-benzotriazole-5-carboxylate
- MFCD06654840
- STK735200
- 1H-1,2,3-Benzotriazole-5-carboxylic acid, 1-(2-phenylethyl)-, ethyl ester
- LS-08005
- Ethyl1-phenethyl-1H-benzo[d][1,2,3]triazole-5-carboxylate
- AKOS000643915
- MDL： MFCD06654840
- Inchi： 1S/C17H17N3O2/c1-2-22-17(21)14-8-9-16-15(12-14)18-19-20(16)11-10-13-6-4-3-5-7-13/h3-9,12H,2,10-11H2,1H3
- InChI Key： NDDFIJMZSWXDDD-UHFFFAOYSA-N
- SMILES： O(CC)C(C1C=CC2=C(C=1)N=NN2CCC1C=CC=CC=1)=O

Computed Properties

Exact Mass: 295.132076794Da
Monoisotopic Mass: 295.132076794Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 22
Rotatable Bond Count: 6
Complexity: 371
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.2
Topological Polar Surface Area: 57Å²

Ethyl 1-(2-phenylethyl)-1H-1,2,3-benzotriazole-5-carboxylate Pricemore >>

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Chemenu	CM527164-1g	Ethyl 1-phenethyl-1H-benzo[d][1,2,3]triazole-5-carboxylate	878427-67-9	97%	1g	$***	2023-05-29
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abcr	AB414814-500 mg	Ethyl 1-(2-phenylethyl)-1H-1,2,3-benzotriazole-5-carboxylate	878427-67-9		500MG	€165.80	2023-02-19
abcr	AB414814-1 g	Ethyl 1-(2-phenylethyl)-1H-1,2,3-benzotriazole-5-carboxylate	878427-67-9		1 g	€197.30	2023-07-19
TRC	E130545-500mg	Ethyl 1-(2-phenylethyl)-1H-1,2,3-benzotriazole-5-carboxylate	878427-67-9		500mg	$ 195.00	2022-06-05
TRC	E130545-1000mg	Ethyl 1-(2-phenylethyl)-1H-1,2,3-benzotriazole-5-carboxylate	878427-67-9		1g	$ 315.00	2022-06-05
TRC	E130545-2000mg	Ethyl 1-(2-phenylethyl)-1H-1,2,3-benzotriazole-5-carboxylate	878427-67-9		2g	$ 505.00	2022-06-05
abcr	AB414814-500mg	Ethyl 1-(2-phenylethyl)-1H-1,2,3-benzotriazole-5-carboxylate; .	878427-67-9		500mg	€173.00	2025-04-15
abcr	AB414814-1g	Ethyl 1-(2-phenylethyl)-1H-1,2,3-benzotriazole-5-carboxylate; .	878427-67-9		1g	€197.00	2025-04-15
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